![molecular formula C17H17N3O2 B249445 ethyl 1-(1-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate](/img/structure/B249445.png)
ethyl 1-(1-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-(1-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate, also known as BPBC, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. BPBC is a benzotriazole derivative that has been shown to exhibit a variety of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.
Scientific Research Applications
Ethyl 1-(1-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate has been shown to exhibit a variety of potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. This compound has been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for use in cancer therapies. Additionally, this compound has been shown to have anti-inflammatory properties, which could make it useful in the treatment of inflammatory diseases such as arthritis.
Mechanism of Action
The mechanism of action of ethyl 1-(1-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate is not yet fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in cell growth and division. This inhibition leads to a decrease in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has also been shown to have antioxidant properties. This makes it a potential candidate for use in the treatment of oxidative stress-related diseases such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of ethyl 1-(1-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate for use in lab experiments is its ability to inhibit the growth of cancer cells in vitro. This makes it a valuable tool for researchers studying cancer biology. However, there are also limitations to the use of this compound in lab experiments. For example, this compound is a relatively new compound, and its long-term effects on human health are not yet fully understood.
Future Directions
There are several potential future directions for research on ethyl 1-(1-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate. One area of research could be to investigate the potential use of this compound in combination with other cancer therapies. Another area of research could be to investigate the potential use of this compound in the treatment of other diseases such as Alzheimer's disease. Finally, future research could focus on understanding the long-term effects of this compound on human health.
Conclusion:
In conclusion, this compound is a promising compound that has potential applications in scientific research. Its ability to inhibit the growth of cancer cells in vitro, as well as its anti-inflammatory and antioxidant properties, make it a valuable tool for researchers studying cancer biology and other diseases. While there are limitations to its use in lab experiments, there are also many potential future directions for research on this compound.
Synthesis Methods
Ethyl 1-(1-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate can be synthesized through a multistep process that involves the reaction of 1-phenylethylamine with ethyl 2-bromoacetate to form ethyl 2-(1-phenylethylamino)acetate. This compound is then reacted with sodium azide to form ethyl 1-(1-phenylethyl)-1H-1,2,3-triazole-5-carboxylate. Finally, this compound is treated with trifluoroacetic acid to yield this compound.
properties
Molecular Formula |
C17H17N3O2 |
---|---|
Molecular Weight |
295.34 g/mol |
IUPAC Name |
ethyl 1-(1-phenylethyl)benzotriazole-5-carboxylate |
InChI |
InChI=1S/C17H17N3O2/c1-3-22-17(21)14-9-10-16-15(11-14)18-19-20(16)12(2)13-7-5-4-6-8-13/h4-12H,3H2,1-2H3 |
InChI Key |
GHARTXAMIFBECI-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=CC2=C(C=C1)N(N=N2)C(C)C3=CC=CC=C3 |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C=C1)N(N=N2)C(C)C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.